2,2-Dimethylpropyl 3-methylbutanoate

• CAS No.: 5340-68-1
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 2,2-dimethylpropyl 3-methylbutanoate
• InChI: InChI=1S/C10H20O2/c1-8(2)6-9(11)12-7-10(3,4)5/h8H,6-7H2,1-5H3
• InChI Key: KJHHLUGEJAXBEI-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)OCC(C)(C)C

Description

2,2-Dimethylpropyl 3-methylbutanoate is an ester derivative characterized by a branched alkyl group (2,2-dimethylpropyl, also known as neopentyl) esterified with 3-methylbutanoic acid. The neopentyl group (2,2-dimethylpropyl) is notable for steric hindrance, which can influence reactivity, stability, and physical characteristics such as boiling point and solubility .

Comparison with Similar Compounds

3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropanoate

• Structure: Features two hydroxy groups on both the alcohol and acid moieties, unlike the non-hydroxylated 2,2-dimethylpropyl 3-methylbutanoate.
• Properties : The hydroxy groups enhance polarity, increasing solubility in polar solvents compared to the target compound. However, steric hindrance from the 2,2-dimethylpropyl group may reduce hydrolytic stability .

2-Methylpropyl 3-Hydroxy-2-methylidenebutanoate

• Reactivity: The α,β-unsaturated ester system may undergo Michael addition or polymerization, unlike the saturated 2,2-dimethylpropyl 3-methylbutanoate .
• Synthesis: Likely synthesized via esterification of 3-hydroxy-2-methylidenebutanoic acid with 2-methylpropanol, contrasting with methods for neopentyl esters (e.g., acid chloride reactions as in ).

Phosphorus-Containing Analogs

• Example: 2,2-Dimethylpropyl isopropylpropylphosphoramidocyanidate (CAS RN: 75-84-3). Structure: Incorporates a phosphoramidocyanidate group instead of a carboxylate ester. Applications: Likely restricted to specialized industrial or research contexts, unlike simpler esters .

Alcohol-Based Analogs

• Example: 3,3-Dimethyl-2-butanol (Pinacolyl alcohol, CAS RN: 464-07-3). Structure: A tertiary alcohol with a 3,3-dimethylbutan-2-ol backbone. Physical Properties: Boiling point and solubility differ significantly from esters due to hydrogen-bonding capacity in alcohols. Applications: Used as a solvent or synthetic intermediate, contrasting with esters’ roles as flavorants or plasticizers .

Comparative Data Table

Compound Name	Molecular Formula	CAS RN	Key Functional Groups	Notable Properties	References
2,2-Dimethylpropyl 3-methylbutanoate*	C₁₀H₁₈O₂	Not Found	Neopentyl ester	High steric hindrance, low polarity	Inferred
3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropanoate	C₁₀H₁₈O₅	1115-20-4	Hydroxy esters	Polar, labile to hydrolysis
2-Methylpropyl 3-hydroxy-2-methylidenebutanoate	C₉H₁₄O₃	80758-68-5	α,β-unsaturated ester	Reactive, conjugation-stabilized
2,2-Dimethylpropyl isopropylpropylphosphoramidocyanidate	C₁₂H₂₅N₂O₂P	75-84-3	Phosphoramidocyanidate	High toxicity, regulated
3,3-Dimethyl-2-butanol	C₆H₁₄O	464-07-3	Tertiary alcohol	Solvent, hydrogen-bonding

*Note: Data for 2,2-Dimethylpropyl 3-methylbutanoate is inferred from structural analogs.

Key Research Findings

• Steric Effects : Neopentyl esters are less reactive in nucleophilic acyl substitution due to hindered access to the carbonyl carbon .
• Toxicity Profile: Phosphorus-containing analogs (e.g., phosphoramidocyanidates) are highly toxic, whereas simple esters like 2,2-dimethylpropyl 3-methylbutanoate are likely low-toxicity .
• Regulatory Status : Phosphorus derivatives are often regulated under chemical weapon conventions, while simpler esters face fewer restrictions .